AUPF02

• Molecular Formula: C14H9F5N2O
• Molecular Weight: 316.23 g/mol
• InChI: InChI=1S/C14H9F5N2O/c1-6-2-4-7(5-3-6)20-14(22)21-13-11(18)9(16)8(15)10(17)12(13)19/h2-5H,1H3,(H2,20,21,22)
• InChIKey: MXAYDAZDNCJWTF-UHFFFAOYSA-N

AUPF02 Compound Overview

AUPF02 (CAS 904803-58-3, C₁₄H₉F₅N₂O) is a synthetic 5-arylurea uracil derivative bearing a perfluorophenyl moiety, belonging to a novel class of 5-fluorouracil-based analogues [1]. First reported in 2024 by Sroor et al. in *Bioorganic Chemistry*, AUPF02 was designed as part of a structure-activity relationship study exploring the therapeutic potential of 5-FU analogues versus perfluorophenyl urea derivatives as anti-cancer agents .

1

Perfluorophenyl urea probe Synthetic tool compound for breast cancer cell-model studies

2

MCF-7 cell-model context Reported rank within AUPF series supports SAR and comparator research

3

Structural identity confirmed CAS, spectroscopic, and elemental data enable verification for research use

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source

AUPF02 Substitution Limitations

Within the novel series of 5-arylurea uracil derivatives (AUFU01-03) and aryl-urea perfluorophenyl derivatives (AUPF01-03) reported by Sroor et al. (2024), compounds bearing the same core scaffold exhibit dramatically divergent cytotoxic potencies against MCF-7 breast cancer cells [1]. The introduction of specific substituents produces order-of-magnitude differences in IC₅₀ values among structural analogs, while the parent drug 5-fluorouracil shows substantially weaker activity against this cell line [1]. Consequently, generic substitution with uncharacterized 5-FU analogues or closely related perfluorophenyl urea derivatives is scientifically invalid without explicit verification of the exact compound's quantitative activity profile in the intended experimental system.

AUPF01 analog Different aryl substitution pattern may shift MCF-7 potency profile significantly; direct interchange not supported.

5-FU clinical reference Reported IC50 context differs markedly; 5-FU cannot serve as a potency-matched substitute in MCF-7 assays.

AUPF03 congener Minor structural modification alters relative rank; verification required before assuming equivalent cell-model response.

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source

AUPF02 Comparator Evidence

MCF-7 Cytotoxicity vs 5-FU

In a head-to-head MTT assay comparing six newly synthesized 5-FU-based analogues against MCF-7 human breast adenocarcinoma cells, AUPF02 demonstrated a 6.87-fold increase in cytotoxic potency relative to the reference drug 5-fluorouracil [1].

MCF-7 IC50 vs 5-FU

Head-to-head

23.4 ± 0.68 µM vs 160.7 ± 0.22 µM
6.9-fold lower IC50

Supports MCF-7 cell-model comparison

MTT assay, 48 h; reported in referenced study

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	23.4 ± 0.68 µM
Comparator Or Baseline	5-Fluorouracil: 160.7 ± 0.22 µM
Quantified Difference	6.87-fold greater potency (reduction in IC₅₀)
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay

Why This Matters

This 6.87-fold potency advantage over the clinical standard 5-FU provides a quantifiable basis for selecting AUPF02 over generic 5-fluorouracil in breast cancer cell-based studies requiring enhanced anti-proliferative activity.

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source

MCF-7 Potency vs AUPF01

Within the same AUPF series of perfluorophenyl urea derivatives synthesized and tested simultaneously, AUPF02 exhibited 7.14-fold greater cytotoxic potency than its structural analog AUPF01 against MCF-7 breast cancer cells [1].

MCF-7 IC50 vs AUPF01

Head-to-head

23.4 ± 0.68 µM vs 167 ± 0.57 µM
7.1-fold lower IC50

Indicates substitution-dependent potency shift

Same MCF-7 assay conditions; series comparison

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	23.4 ± 0.68 µM
Comparator Or Baseline	AUPF01: 167 ± 0.57 µM
Quantified Difference	7.14-fold greater potency
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay

Why This Matters

This within-series 7.14-fold potency differential demonstrates that subtle structural modifications produce dramatic changes in biological activity, making AUPF02 the highest-potency compound among the three AUPF analogs evaluated.

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source

MCF-7 Potency vs AUPF03

Among the three AUPF-series compounds evaluated in parallel, AUPF02 (IC₅₀ = 23.4 ± 0.68 µM) demonstrated moderately superior cytotoxic activity compared to AUPF03 (IC₅₀ = 28.8 ± 1.13 µM), representing a 1.23-fold potency advantage within the same chemical class [1].

MCF-7 IC50 vs AUPF03

Head-to-head

23.4 ± 0.68 µM vs 28.8 ± 1.13 µM
1.2-fold lower IC50

Confirms highest rank within active series

Modest margin; rank consistent across reported data

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	23.4 ± 0.68 µM
Comparator Or Baseline	AUPF03: 28.8 ± 1.13 µM
Quantified Difference	1.23-fold greater potency
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay

Why This Matters

When selecting among the available AUPF-series compounds (AUPF01, AUPF02, AUPF03), AUPF02 provides the optimal potency profile with a 1.23-fold advantage over AUPF03 and a 7.14-fold advantage over AUPF01, establishing it as the most active member of this series for MCF-7 applications.

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source

Lipinski Compliance Profile

In a parallel evaluation of two distinct chemical series, AUPF02 (perfluorophenyl aryl-urea derivative) achieved an IC₅₀ of 23.4 ± 0.68 µM against MCF-7 cells, representing superior potency compared to multiple AUFU-series compounds including AUFU01 (IC₅₀ > 100 µM) and AUFU02 (IC₅₀ > 100 µM), and comparable to AUFU03 (IC₅₀ = 32.7 ± 1.56 µM), the most active compound in the 5-arylurea uracil series [1].

Lipinski Rule-of-Five

Class-level

MW 316.23 Da, series compliance with all Lipinski criteria

Supports drug-likeness screening context

Individual ADMET parameters not separately reported; class-level inference

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	23.4 ± 0.68 µM
Comparator Or Baseline	AUFU01: >100 µM; AUFU02: >100 µM; AUFU03: 32.7 ± 1.56 µM
Quantified Difference	AUPF02 is >4.27-fold more potent than AUFU01/AUFU02; 1.40-fold more potent than AUFU03
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay

Why This Matters

This cross-series comparison demonstrates that the perfluorophenyl-containing AUPF series (including AUPF02) provides superior anti-proliferative activity compared to the 5-arylurea uracil (AUFU) series, establishing the AUPF scaffold as the preferred structural class for breast cancer cell-based studies.

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source

AUPF02 Application Scenarios

Preclinical Breast Cancer Efficacy (5-FU Alternative)

AUPF02 is validated for use in MCF-7 human breast adenocarcinoma cell-based assays where enhanced anti-proliferative activity relative to 5-fluorouracil is required. Its 6.87-fold greater potency compared to 5-FU [1] makes it suitable for screening studies, dose-response analyses, and downstream mechanistic investigations including flow cytometry, RT-PCR, and DNA fragmentation assays as established in the primary literature [1].

SAR for Perfluorophenyl Ureas

AUPF02 serves as a benchmark high-potency reference compound within SAR studies focused on perfluorophenyl urea derivatives and 5-arylurea uracil scaffolds. Its IC₅₀ of 23.4 ± 0.68 µM against MCF-7 cells [1] provides a quantitative baseline against which newly synthesized analogs in this chemical space can be compared for potency optimization efforts.

ADMET-Profiled Oral Bioavailability Optimization

AUPF02 is appropriate for head-to-head comparative studies evaluating differential cytotoxic responses across the AUPF series (AUPF01, AUPF02, AUPF03). The documented 7.14-fold potency range within this series (167 µM to 23.4 µM) [1] enables investigation of how specific structural modifications—particularly the nature of substituents on the perfluorophenyl urea scaffold—influence anti-cancer activity.

Application

Selection Property

Validation Focus

Breast cancer cell-model studies

Reported MCF-7 potency rank within series

Cell-viability endpoint review

Perfluorophenyl urea SAR expansion

Benchmark potency in AUPF series

Structure-activity relationship interpretation

Oral bioavailability research

Lipinski rule-of-five compliance

ADMET property screening

MCF-7 screening library

Highest reported potency among direct analogs

Screening assay consistency and comparator control

• [1] Sroor, F. M., El-Sayed, A. F., & Mahmoud, K. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Bioorganic Chemistry, 153, 107944. View Source